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Compound Name: Pursuit Plus

Cat. No.: B14296128

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting crop tolerance studies with
Pursuit® Plus herbicide. The methodologies outlined are designed to ensure robust and
reproducible data for assessing the tolerance of various crop genotypes, particularly those with
inherent or engineered resistance to imidazolinone herbicides.

Introduction

Pursuit® Plus EC herbicide combines the active ingredients imazethapyr and pendimethalin.
Imazethapyr is an imidazolinone herbicide that inhibits the acetolactate synthase (ALS)
enzyme, also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is crucial for the
biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine in plants.[1][2]
Inhibition of ALS leads to a deficiency in these essential amino acids, ultimately causing a
cessation of growth and plant death in susceptible species.

Crop tolerance to Pursuit® Plus is primarily based on a target-site mutation in the ALS gene.[3]
[4][5] This mutation alters the enzyme's structure, preventing the binding of imazethapyr and
allowing the plant to continue producing the vital branched-chain amino acids.[1] Crops with
this trait, such as CLEARFIELD® corn, are tolerant to post-emergence applications of Pursuit®
Plus.[6]

These protocols are designed to evaluate crop tolerance through a series of controlled
greenhouse and field experiments, measuring key physiological and morphological
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parameters.

Materials and Methods
Plant Material and Growth Conditions

o Test Crop Genotypes: Include the crop variety to be tested, a known susceptible variety, and
a known tolerant variety (e.g., a CLEARFIELD® hybrid).

o Growth Medium: A standardized greenhouse potting mix or field soil with known
characteristics (pH, organic matter content, texture).

e Pots (for greenhouse studies): 1-gallon or larger pots with drainage.

o Greenhouse Conditions: Maintain a temperature of 25 + 2°C, a 16-hour photoperiod, and
adequate irrigation.

Field Conditions: Select a field with uniform soil type and good drainage.

Herbicide and Application

e Herbicide: Pursuit® Plus EC herbicide.

o Application Equipment: A calibrated research plot sprayer for field studies or a laboratory
track sprayer for greenhouse studies to ensure uniform application.

e Adjuvants: Use a non-ionic surfactant as recommended by the product label.

Experimental Protocols
Protocol 1: Greenhouse-Based Dose-Response Study

This study aims to determine the level of tolerance of a crop genotype to increasing rates of
Pursuit® Plus.

o Seedling Preparation: Sow 5-10 seeds of each genotype per pot. After emergence, thin to a
uniform stand of 3-5 plants per pot.
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Growth Stage for Application: Apply the herbicide when the plants have reached the V2-V3
growth stage (for corn) or the second trifoliate leaf stage (for soybeans).

Herbicide Rates: Prepare a series of herbicide dilutions to apply at rates of Ox (control), 0.5x,
1x, 2x, and 4x the recommended field rate. The recommended broadcast rate for Pursuit®
Plus EC is 2.5 pints per acre.[6]

Application: Apply the herbicide solutions uniformly to the designated pots using a calibrated
sprayer.

Data Collection:

o Visual Injury Assessment: Rate plant injury at 7, 14, and 21 days after treatment (DAT)
using a 1-5 or 1-9 scale (see Table 1).

o Plant Height: Measure the height of each plant from the soil surface to the highest point of
the plant at 21 DAT.

o Biomass: At 21 DAT, harvest the above-ground portion of the plants, dry in an oven at
70°C for 72 hours, and record the dry weight.

Data Analysis: Analyze the data using analysis of variance (ANOVA) to determine significant
differences between genotypes and herbicide rates. Calculate the herbicide rate that causes
50% injury (150) or 50% growth reduction (GR50) for each genotype.

Protocol 2: Field Tolerance Study

This study evaluates the tolerance of crop genotypes to Pursuit® Plus under field conditions.

Experimental Design: Use a randomized complete block design (RCBD) with a minimum of
three replications. Each block should contain plots for each genotype and treatment.

Plot Size: A typical plot size is 10 feet wide (4 rows) by 30 feet long.
Planting: Plant the crop genotypes at a commercially relevant seeding rate.

Herbicide Application: Apply Pursuit® Plus at the recommended rate (1x) and a 2x rate when
the crop is at the appropriate growth stage (V2-V4 for corn, 2nd-3rd trifoliate for soybeans).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/PursuitR_Plus_EC_Herbicide_Label2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14296128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Include an untreated control for each genotype.

o Data Collection:
o Visual Injury Assessment: Rate crop injury at 7, 14, and 28 DAT.

o Stand Count: Count the number of plants in a designated length of the center two rows of
each plot at 14 DAT.

o Yield: At crop maturity, harvest the center two rows of each plot and determine the grain
yield, adjusted to a standard moisture content.

o Data Analysis: Use ANOVA to analyze the data for significant differences in crop injury, stand
count, and yield among the different genotypes and treatments.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Visual Injury Rating Scale

Rating Description Percent Injury
1 No effect, healthy plant 0
2 Slight stunting or chlorosis 1-25
Moderate stunting and
3 _ 26-50
chlorosis

Severe stunting, chlorosis, and
4 , 51-75
necrosis

5 Plant death 100

Table 2: Example Data from a Greenhouse Dose-Response Study on Corn Genotypes
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Visual Injury

Plant Height

Biomass (% of

Genotype Herbicide Rate

(14 DAT) (% of Control) Control)
Susceptible 0x 1.0 100 100
0.5x 35 45 38
1x 4.8 15 10
2X 5.0 5 2
Tolerant (Test) 0x 1.0 100 100
0.5x 1.2 98 95
1x 15 92 88
2x 21 85 79
CLEARFIELD® Ox 1.0 100 100
0.5x 1.0 100 99
1x 11 97 96
2X 1.3 94 91

Table 3: Example Data from a Field Tolerance Study on Soybean Genotypes

Visual Injury

Stand Count

Yield

Genotype Herbicide Rate
(28 DAT) (% of Control) (bushels/acre)

Susceptible Control 1.0 100 55.2

1x 4.2 65 28.7

2X 5.0 40 15.1

Tolerant Control 1.0 100 58.1

1x 1.3 98 56.9

2X 1.8 95 54.3
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Caption: Signaling pathway of Imazethapyr and the mechanism of tolerance.

Experimental Workflow for Crop Tolerance Assessment
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Caption: Experimental workflow for assessing crop tolerance to Pursuit® Plus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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